Cas no 57697-71-9 (Oxazole, 4-phenyl-5-(phenylmethyl)-)

Oxazole, 4-phenyl-5-(phenylmethyl)- structure
57697-71-9 structure
Product Name:Oxazole, 4-phenyl-5-(phenylmethyl)-
CAS No:57697-71-9
MF:C16H13NO
MW:235.280524015427
CID:344529
PubChem ID:12361001
Update Time:2025-04-19

Oxazole, 4-phenyl-5-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Oxazole, 4-phenyl-5-(phenylmethyl)-
    • 5-benzyl-4-phenyl-1,3-oxazole
    • SCHEMBL11712948
    • 5-benzyl-4-phenyloxazole
    • QEJUTZHMJSHHHG-UHFFFAOYSA-N
    • 57697-71-9
    • DTXSID70494038
    • Inchi: 1S/C16H13NO/c1-3-7-13(8-4-1)11-15-16(17-12-18-15)14-9-5-2-6-10-14/h1-10,12H,11H2
    • InChI Key: QEJUTZHMJSHHHG-UHFFFAOYSA-N
    • SMILES: O1C=NC(C2C=CC=CC=2)=C1CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 235.09979
  • Monoisotopic Mass: 235.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.03
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